Cas no 70399-02-9 (1-Bromo-4-(propane-2-sulfonyl)benzene)

• Product Name: 1-Bromo-4-(propane-2-sulfonyl)benzene
• CAS No: 70399-02-9
• MF: C₉H₁₁BrO₂S
• MW: 263.151440858841
• MDL: MFCD20441891
• CID: 1084569
• PubChem ID: 19959947
• Update Time: 2025-07-28

1-Bromo-4-(propane-2-sulfonyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(isopropylsulfonyl)benzene
• 1-BROMO-4-(PROPANE-2-SULFONYL)BENZENE
• 1-bromo-4-propan-2-ylsulfonylbenzene
• NULL
• (4-bromo-phenyl)-isopropyl sulfone
• (4-Brom-phenyl)-isopropyl-sulfon
• 1-bromo-4-(1-methylethylsulfonyl)benzene
• 4-Brom-1-isopropylsulfon-benzol
• 4-bromo-(isopropylsulfonyl)benzene
• 4-bromo-1-(propan-2-ylsulfonyl)benzene
• p-Bromphenyl-isopropylsulfon
• WQZTWNHNXOSAAR-UHFFFAOYSA-N
• KM1342
• V7395
• O10384
• 1-bromo-4-isopropylsulfonyl-benzene
• EN300-95345
• DTXSID10601481
• FT-0761362
• AKOS015888454
• DS-17287
• SB74165
• SCHEMBL152957
• AMY23086
• 70399-02-9
• MFCD20441891
• A914670
• SY119605
• CS-0096373
• DA-29626
• 1-Bromo-4-(propane-2-sulfonyl)benzene

• MDL： MFCD20441891
• Inchi： 1S/C9H11BrO2S/c1-7(2)13(11,12)9-5-3-8(10)4-6-9/h3-7H,1-2H3
• InChI Key： WQZTWNHNXOSAAR-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(C(C)C)(=O)=O

Computed Properties

• Exact Mass: 261.96600
• Monoisotopic Mass: 261.96631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.5

Experimental Properties

• PSA: 42.52000
• LogP: 3.71200

1-Bromo-4-(propane-2-sulfonyl)benzene Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 1-Bromo-4-(propane-2-sulfonyl)benzene

Introduction to 1-Bromo-4-(propane-2-sulfonyl)benzene (CAS No. 70399-02-9)

1-Bromo-4-(propane-2-sulfonyl)benzene, also known by its CAS number 70399-02-9, is a versatile organic compound with significant applications in the fields of chemical synthesis and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom and a propane-2-sulfonyl group attached to a benzene ring. The combination of these functional groups endows the molecule with a range of chemical properties that make it valuable for various synthetic transformations and biological studies.

The molecular formula of 1-Bromo-4-(propane-2-sulfonyl)benzene is C₁₀H₁₃BrO₃S, and its molecular weight is approximately 267.18 g/mol. The compound is typically a white crystalline solid at room temperature and is soluble in common organic solvents such as dichloromethane, acetone, and dimethylformamide (DMF). Its physical and chemical properties have been extensively studied, providing a solid foundation for its use in both academic research and industrial applications.

In the realm of chemical synthesis, 1-Bromo-4-(propane-2-sulfonyl)benzene serves as an important building block for the preparation of more complex molecules. The bromine atom can be readily substituted in various coupling reactions, such as Suzuki-Miyaura coupling, Stille coupling, and Negishi coupling, to introduce a wide range of functional groups. These reactions are crucial in the synthesis of pharmaceuticals, agrochemicals, and materials science products. For instance, recent studies have demonstrated the utility of this compound in the synthesis of novel antiviral agents and anticancer drugs.

The propane-2-sulfonyl group in 1-Bromo-4-(propane-2-sulfonyl)benzene also plays a significant role in its reactivity and biological activity. Sulfonates are known to form stable complexes with metal ions, which can be exploited in coordination chemistry and catalysis. Additionally, the sulfonate group can participate in hydrogen bonding interactions, making it useful in the design of ligands for protein binding studies. Recent research has shown that compounds containing this functional group exhibit promising activity against various enzymes and receptors, highlighting their potential as lead compounds in drug discovery.

In the pharmaceutical industry, 1-Bromo-4-(propane-2-sulfonyl)benzene has gained attention due to its potential as an intermediate in the synthesis of drugs targeting specific biological pathways. For example, it has been used in the development of inhibitors for kinases, which are key enzymes involved in cell signaling pathways associated with diseases such as cancer and inflammatory disorders. The ability to modulate these pathways through targeted drug design has significant therapeutic implications.

Beyond its direct applications in drug synthesis, 1-Bromo-4-(propane-2-sulfonyl)benzene has also been explored for its use in materials science. The compound's unique electronic properties make it suitable for the fabrication of organic semiconductors and other advanced materials. Recent advancements in organic electronics have led to the development of new devices such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs), where this compound can serve as a building block or dopant to enhance device performance.

The safety profile of 1-Bromo-4-(propane-2-sulfonyl)benzene is another important consideration for its use in various applications. While it is generally considered safe when handled properly under laboratory conditions, appropriate precautions should be taken to avoid exposure to skin or inhalation. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures to ensure user safety.

In conclusion, 1-Bromo-4-(propane-2-sulfonyl)benzene (CAS No. 70399-02-9) is a multifaceted compound with a wide range of applications in chemical synthesis, pharmaceutical research, and materials science. Its unique structural features make it an invaluable tool for researchers aiming to develop new molecules with specific functionalities and biological activities. As ongoing research continues to uncover new possibilities for this compound, its importance in both academic and industrial settings is likely to grow.